Cas no 2090294-02-1 (2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one
• CAS No: 2090294-02-1
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5722639
• PubChem ID: 121204221
• Update Time: 2025-08-05

2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0028069
• AKOS026712511
• 2-chloro-1-[5-(methoxymethyl)-2,3-dihydroindol-1-yl]ethanone
• 2-chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one
• F1907-8168
• 2090294-02-1
• Ethanone, 2-chloro-1-[2,3-dihydro-5-(methoxymethyl)-1H-indol-1-yl]-
• 2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one

• Inchi： 1S/C12H14ClNO2/c1-16-8-9-2-3-11-10(6-9)4-5-14(11)12(15)7-13/h2-3,6H,4-5,7-8H2,1H3
• InChI Key： IRPMZRQWYVGJRD-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C=CC(COC)=CC=2CC1)=O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 426.4±45.0 °C(Predicted)
• pka: 0.90±0.20(Predicted)

Additional information on 2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one

2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 2090294-02-1, commonly referred to as 2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a chlorinated ethanone group attached to an indoline ring substituted with a methoxymethyl group. The indoline core, a heterocyclic structure, is a key component in various bioactive molecules, making this compound a promising candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one in modulating cellular signaling pathways. Researchers have demonstrated that this compound exhibits selective inhibitory effects on certain kinases, which are critical in various disease states such as cancer and inflammatory disorders. The chlorine substituent at the ethanone position plays a pivotal role in enhancing the molecule's bioactivity by improving its solubility and binding affinity to target proteins.

The synthesis of 2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Key steps include the formation of the indoline ring through cyclization reactions, followed by the introduction of the methoxymethyl group via alkylation or acylation techniques. The final step involves the substitution of a hydrogen atom with a chlorine atom at the ethanone position, which is typically achieved through electrophilic substitution or nucleophilic aromatic substitution methods.

One of the most exciting developments in recent research is the exploration of 2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one as a potential therapeutic agent. Preclinical studies have shown that this compound demonstrates potent anti-proliferative activity against various cancer cell lines, suggesting its potential use in oncology. Additionally, its ability to inhibit inflammatory mediators makes it a promising candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of 2-Chloro-1-(5-(methoxymethyl)indolin-1-yl)ethan-1-one also makes it an attractive scaffold for further chemical modifications. By altering substituents on the indoline ring or modifying the ethanone group, researchers can potentially enhance its pharmacokinetic properties, such as bioavailability and half-life, which are critical for drug development. Furthermore, computational studies using molecular docking and dynamics simulations have provided valuable insights into the compound's interaction with target proteins at atomic resolution.

In conclusion, 2-Chloro-1-(5-(methoxymethyl)indolin-1-yll ethanone (CAS No. 2090294-) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with its promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.